Cas no 89946-04-3 (1,3-Benzenediol, 5-[2-[4-(acetyloxy)phenyl]ethyl]-, diacetate)
![1,3-Benzenediol, 5-[2-[4-(acetyloxy)phenyl]ethyl]-, diacetate structure](https://www.kuujia.com/scimg/cas/89946-04-3x500.png)
89946-04-3 structure
Product name:1,3-Benzenediol, 5-[2-[4-(acetyloxy)phenyl]ethyl]-, diacetate
1,3-Benzenediol, 5-[2-[4-(acetyloxy)phenyl]ethyl]-, diacetate Chemical and Physical Properties
Names and Identifiers
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- 1,3-Benzenediol, 5-[2-[4-(acetyloxy)phenyl]ethyl]-, diacetate
- acetic acid,[4-[2-(3,5-dihydroxyphenyl)ethyl]phenyl] acetate
- 89946-04-3
- DTXSID10756081
- Acetic acid--4-[2-(3,5-dihydroxyphenyl)ethyl]phenyl acetate (2/1)
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- Inchi: InChI=1S/C16H16O4.2C2H4O2/c1-11(17)20-16-6-4-12(5-7-16)2-3-13-8-14(18)10-15(19)9-13;2*1-2(3)4/h4-10,18-19H,2-3H2,1H3;2*1H3,(H,3,4)
- InChI Key: GVRKLRHNUIFCME-UHFFFAOYSA-N
- SMILES: CC(=O)O.CC(=O)O.CC(=O)OC1=CC=C(C=C1)CCC2=CC(=CC(=C2)O)O
Computed Properties
- Exact Mass: 392.14711772g/mol
- Monoisotopic Mass: 392.14711772g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 4
- Hydrogen Bond Acceptor Count: 8
- Heavy Atom Count: 28
- Rotatable Bond Count: 5
- Complexity: 331
- Covalently-Bonded Unit Count: 3
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 141Ų
1,3-Benzenediol, 5-[2-[4-(acetyloxy)phenyl]ethyl]-, diacetate Related Literature
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Ling Liu,Dirk J. Broer,Patrick R. Onck Soft Matter, 2019,15, 8040-8050
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Sihua Qian,Hengwei Lin RSC Adv., 2016,6, 7902-7907
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Joe B. Gilroy,Martin T. Lemaire,Brian O. Patrick,Robin G. Hicks CrystEngComm, 2009,11, 2180-2184
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Yongmao Li,Lu Cheng,Zhiqiang Cao,Wenguang Liu J. Mater. Chem. B, 2014,2, 46-48
89946-04-3 (1,3-Benzenediol, 5-[2-[4-(acetyloxy)phenyl]ethyl]-, diacetate) Related Products
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